1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene
Overview
Description
1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene, also known as DFMFNB, is an important organic compound used in a variety of scientific research applications. It is a colorless liquid with a melting point of -23 °C and a boiling point of 163 °C. It is soluble in water and alcohol, and has a molecular weight of 216.09 g/mol. The compound has a variety of applications in scientific research and has been studied extensively in recent years.
Scientific Research Applications
1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene has a variety of applications in scientific research. It has been used to study the mechanism of action of drugs, as it can be used to inhibit certain enzymes or pathways. It has also been used to study the biochemical and physiological effects of drugs. Additionally, it has been used in the synthesis of other organic compounds and in the preparation of drug delivery systems.
Mechanism of Action
1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene is believed to act as an inhibitor of certain enzymes or pathways. It binds to the active site of the enzyme or pathway and inhibits its activity. This inhibition can lead to the inhibition of certain biochemical processes, such as the synthesis of proteins or the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes and pathways, which can lead to the inhibition of certain biochemical processes. Additionally, it has been shown to have an anti-inflammatory effect and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The use of 1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is soluble in water and alcohol, making it easy to work with. However, it is important to note that 1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene is a toxic compound and should be handled with care.
Future Directions
The potential applications of 1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene are numerous and are still being explored. Possible future directions include the development of new drug delivery systems, the exploration of its anti-tumor properties, and the further study of its biochemical and physiological effects. Additionally, it could be used to explore the mechanism of action of other drugs and to develop new drugs. Finally, it could be used to synthesize other organic compounds and to study the synthesis of proteins.
properties
IUPAC Name |
1-(difluoromethoxy)-3-fluoro-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3/c8-4-2-1-3-5(14-7(9)10)6(4)11(12)13/h1-3,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSPXZNIADKYBDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)[N+](=O)[O-])OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501264191 |
Source
|
| Record name | 1-(Difluoromethoxy)-3-fluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501264191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Difluoromethoxy)-3-fluoro-2-nitro-benzene | |
CAS RN |
1214336-89-6 |
Source
|
| Record name | 1-(Difluoromethoxy)-3-fluoro-2-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1214336-89-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Difluoromethoxy)-3-fluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501264191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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